Cas no 1211578-58-3 (3,4-Dimethoxy-2-pyridinamine)

• Product Name: 3,4-Dimethoxy-2-pyridinamine
• CAS No: 1211578-58-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6540298
• Update Time: 2025-07-19

3,4-Dimethoxy-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3,4-dimethoxy-
• 3,4-Dimethoxy-2-pyridinamine
• 3,4-dimethoxypyridin-2-amine
• 3,4-Dimethoxy-pyridin-2-ylamine

• Inchi： 1S/C7H10N2O2/c1-10-5-3-4-9-7(8)6(5)11-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key： YFBUYFWXOBCBJW-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(OC)=C1OC

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±35.0 °C(Predicted)
• pka: 10.10±0.10(Predicted)

Additional information on 3,4-Dimethoxy-2-pyridinamine

Comprehensive Overview of 3,4-Dimethoxy-2-pyridinamine (CAS No. 1211578-58-3): Properties, Applications, and Research Insights

3,4-Dimethoxy-2-pyridinamine (CAS No. 1211578-58-3) is a specialized organic compound belonging to the pyridine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including two methoxy groups at the 3- and 4-positions of the pyridine ring. Researchers often refer to it by synonyms such as 2-amino-3,4-dimethoxypyridine or 3,4-dimethoxypyridin-2-amine, highlighting its relevance in synthetic chemistry.

The growing interest in nitrogen-containing heterocycles like 3,4-Dimethoxy-2-pyridinamine stems from their versatility in drug discovery. Recent studies emphasize its potential as a building block for kinase inhibitors, a hot topic in oncology research. With the rise of targeted cancer therapies, this compound’s role in modulating enzyme activity has become a focal point for medicinal chemists. Its CAS No. 1211578-58-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in high-value applications.

From a synthetic perspective, 3,4-Dimethoxy-2-pyridinamine offers advantages due to its electron-rich pyridine core, which facilitates selective functionalization. This property aligns with the current demand for green chemistry and atom-efficient reactions, as it reduces the need for harsh reagents. Laboratories optimizing C–N coupling reactions often explore this amine derivative to improve yields in complex molecule synthesis.

In material science, the compound’s thermal stability and solubility profile make it a candidate for designing organic electronic materials. As the industry shifts toward flexible electronics, researchers investigate its derivatives for charge transport layers in OLEDs. This intersection with renewable energy technologies answers frequent queries about sustainable material alternatives.

Quality control of CAS No. 1211578-58-3 involves rigorous HPLC and GC-MS analysis, ensuring compliance with ICH guidelines for impurity profiling. The compound’s spectroscopic data (e.g., ¹H NMR: δ 7.35 ppm for pyridine-H) is critical for verification, a detail often requested in patent applications and regulatory submissions.

Environmental considerations are paramount in handling 3,4-Dimethoxy-2-pyridinamine. While not classified as hazardous, its biodegradability and ecotoxicology data are actively studied under OECD test guidelines. These efforts address the increasing demand for benign-by-design chemicals in line with EU REACH regulations.

The commercial availability of 1211578-58-3 through custom synthesis providers has expanded, driven by its utility in high-throughput screening. Suppliers frequently highlight its ≥98% purity grade and GMP-compatible batches, catering to the pharmaceutical sector’s stringent requirements.

Future research directions may explore 3,4-Dimethoxy-2-pyridinamine’s role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in drug development. Its hydrogen-bonding capacity could enable novel E3 ligase binders, addressing a key challenge in protein degradation therapeutics.